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Compound of Interest

Compound Name: d-Ribose-5-13c

Cat. No.: B15559282

For researchers, scientists, and drug development professionals, the proper handling of
isotopically labeled compounds like d-Ribose-5-13C is paramount for both laboratory safety and
the integrity of experimental results. While d-Ribose-5-13C is not classified as a hazardous
substance, adherence to standard laboratory safety protocols is essential to minimize any
potential risks and prevent contamination.[1]

Personal Protective Equipment (PPE)

The recommended personal protective equipment when handling d-Ribose-5-13C is designed to
protect against potential skin and eye irritation, as well as inhalation of dust particles.[2][3]
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PPE Category Item Specifications

Powder-free nitrile gloves are
) recommended.[4] Change
Hand Protection Gloves i
gloves frequently, especially

after handling the compound.

A clean lab coat should be
Body Protection Protective Clothing worn to prevent contamination

of personal clothing.

Wear safety glasses with side
Eye Protection Protective Goggles shields or goggles to protect

against dust particles.

Recommended for firefighting
) ) Self-contained breathing or in situations where
Respiratory Protection o o
apparatus significant dust formation is

unavoidable.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the purity of d-Ribose-5-13C
and ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area, such as a laminar flow hood, to avoid the formation and

inhalation of dust.

Thoroughly clean the work area and all equipment with 70% ethanol before and after use.

Handle the compound in accordance with good industrial hygiene and safety practices.

Wash hands thoroughly before and after handling, and before breaks.

Storage:

o Keep the container tightly closed.
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e Store in a cool, dry place away from light and moisture.

e Store at room temperature.

Disposal Plan

Dispose of d-Ribose-5-13C and any contaminated materials in accordance with federal, state,
and local environmental regulations.

Waste Type Disposal Method

Offer surplus and non-recyclable solutions to a
Unused Product ] )
licensed disposal company.

Triple rinse (or equivalent) and offer for recycling
) ] or reconditioning. Alternatively, puncture the
Contaminated Packaging ) ] )
packaging to render it unusable and dispose of

it in a sanitary landfill.

Dispose of as unused product. Do not let the
General Waste )
product enter drains.

Emergency Procedures

In case of accidental exposure or a spill, follow these first-aid and containment measures.
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Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give artificial respiration and consult a

physician.

Skin Contact

Wash the affected area with soap and plenty of

water. Consult a physician if irritation persists.

Eye Contact

Flush eyes with water as a precaution for at

least 15 minutes. Consult a physician.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an

unconscious person. Consult a physician.

In Case of a Spill:

¢ Avoid dust formation.

o Sweep or shovel the spilled material into a suitable container for disposal.

o Ensure adequate ventilation.

Handling Workflow for d-Ribose-5-13C
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Caption: A workflow diagram illustrating the key steps for safely handling d-Ribose-5-13C.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15559282?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

